2-Chloro-4-methylphenyl isothiocyanate
Cat. No. B1360304
M. Wt: 183.66 g/mol
InChI Key: UIZZXGXTVVWRED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08519149B2
Procedure details
The title compound was prepared following the procedure described for intermediate-2 using 2-chloro-4-methyl aniline (2.0 g, 14.00 mmol), thiophosgene (1.62 g, 14.00 mmol) and N-ethyl di-isopropyl amine (3.63 g, 28.00 mmol) to afford 1.5 g of the desired product.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[C:7]([CH3:9])[CH:6]=[CH:5][C:3]=1[NH2:4].[C:10](Cl)(Cl)=[S:11].C(N(C(C)C)C(C)C)C>>[Cl:1][C:2]1[CH:8]=[C:7]([CH3:9])[CH:6]=[CH:5][C:3]=1[N:4]=[C:10]=[S:11]
|
Inputs
Step One
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Name
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|
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Quantity
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2 g
|
|
Type
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reactant
|
|
Smiles
|
ClC1=C(N)C=CC(=C1)C
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Step Two
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Name
|
|
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Quantity
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1.62 g
|
|
Type
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reactant
|
|
Smiles
|
C(=S)(Cl)Cl
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Step Three
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Name
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|
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Quantity
|
3.63 g
|
|
Type
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reactant
|
|
Smiles
|
C(C)N(C(C)C)C(C)C
|
Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The title compound was prepared
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=CC(=C1)C)N=C=S
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 58.3% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
